Cas no 104291-54-5 (Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)-)
104291-54-5 structure
Product Name:Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)-
CAS No:104291-54-5
MF:C10H6N2O3
MW:202.16624212265
CID:1142011
Update Time:2024-07-27
Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)-
- Benzonitrile, 4-nitro-3-(3-oxo-1-propen-1-yl)-
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- Inchi: 1S/C10H6N2O3/c11-7-8-3-4-10(12(14)15)9(6-8)2-1-5-13/h1-6H
- InChI Key: MWYWMTRRIFBCHG-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C([N+]([O-])=O)C(C=CC=O)=C1
Computed Properties
- Exact Mass: 202.03788
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Melting Point: 162-163 °C
- Boiling Point: 433.4±45.0 °C(Predicted)
- PSA: 84
Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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